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Compound Name:
methylbenzene

Cat. No.: B13932722

Get Quote

Executive Summary

3-Bromo-2-methylphenyl cyclopropyl ether (IUPAC: 1-Bromo-3-(cyclopropyloxy)-2-
methylbenzene) is a critical building block in the synthesis of pharmaceutical agents,
particularly Positive Allosteric Modulators (PAMS) targeting the Muscarinic Acetylcholine
Receptor M1.[1][2] Its structural significance lies in the cyclopropyl ether moiety, which serves
as a metabolically stable bioisostere for methoxy or ethoxy groups, enhancing the
pharmacokinetic profile (half-life and blood-brain barrier penetration) of CNS-active drugs.[1][2]

This guide details the chemical identity, validated synthesis protocols (specifically the Chan-
Lam coupling), and its application in drug discovery workflows.[1][2]

Chemical Identity & Synonyms

Accurate nomenclature is vital for database retrieval and patent analysis.[1][2] The following

table consolidates the primary identifiers.

Table 1: Chemical Identifiers & Synonyms
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Category Identifier | Synonym

Common Name 3-Bromo-2-methylphenyl cyclopropyl ether
IUPAC Name 1-Bromo-3-(cyclopropyloxy)-2-methylbenzene
CAS Registry Number 2304046-46-4

Alternative Name 1 (3-Bromo-2-methylphenoxy)cyclopropane
Alternative Name 2 Benzene, 1-bromo-3-(cyclopropyloxy)-2-methyl-
Molecular Formula C10H11BrO

Molecular Weight 227.10 g/mol

SMILES CC1=C(Br)C=CC=C10C2CC2

Synthesis Protocols

The formation of the Aryl-O-Cyclopropyl bond is synthetically challenging due to the poor
electrophilicity of cyclopropyl halides (preventing simple SN2 reactions) and the instability of
cyclopropanols.[1][2]

The Chan-Lam Oxidative Coupling is the industry-standard method for this transformation,
offering high yields and functional group tolerance.[1][2]

Method A: Copper-Mediated Chan-Lam Coupling
(Recommended)

This protocol utilizes a copper(ll) source to catalyze the oxidative cross-coupling of 3-bromo-2-
methylphenol with cyclopropylboronic acid.[1][2]

Reaction Scheme

3-Bromo-2-methylphenol

(Substrate) —_ Cu(GAc)2 (1.0 eq) Oxidative Coupling
2,2'-Bipyridine (1.0 eq) (Yield: 65-80%) > 3-Bromo-2-methylphenyl
Na2CO3 (2.0 eq) cyclopropyl ether
Cyclopropylboronic Acid DCE, 70°C, Air

(Coupling Partner)
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Figure 1: Chan-Lam coupling workflow for the synthesis of the target ether.[1][2]

Step-by-Step Protocol

o Reagent Preparation:

o To a round-bottom flask equipped with a magnetic stir bar, add 3-bromo-2-methylphenol
(1.0 equiv) and cyclopropylboronic acid (2.0 equiv).

o Add Copper(ll) acetate (Cu(OAc)z, 1.0 equiv) and 2,2'-Bipyridine (1.0 equiv) as the ligand
to stabilize the copper species.[1][2]

o Add Sodium carbonate (Na=COs, 2.0 equiv) as the base.[1][2]
¢ Solvent & Atmosphere:
o Suspend the solids in 1,2-Dichloroethane (DCE) (0.1 M concentration).

o Critical Step: The reaction requires oxygen.[1][2] Do not purge with argon.[1][2] Attach a
drying tube or an oxygen balloon, or simply stir open to dry air if humidity is controlled.[1]

[2]
e Reaction:

o Heat the mixture to 70°C and stir vigorously for 16—24 hours. The mixture will typically turn
from blue/green to a dark slurry.[1][2]

o Work-up:
o Cool to room temperature.[1][2][3]

o Filter through a pad of Celite to remove copper salts.[1][2] Wash the pad with
Dichloromethane (DCM).[1][2]

o Concentrate the filtrate under reduced pressure.[1][2]

o Purification:
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o Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl
Acetate gradient).[1][2] The product typically elutes as a colorless to pale yellow oil.[1][2]

Mechanism Insight: The reaction proceeds via a Cu(ll)/Cu(lll) catalytic cycle where the phenol
coordinates to the copper, followed by transmetallation with the boronic acid and reductive
elimination to form the C-O bond.[1][2]

Applications in Drug Discovery

This molecule is primarily used as an intermediate for scaffold decoration in Lead Optimization.

[1][2]

Bioisosteric Replacement

The cyclopropyl ether moiety acts as a bioisostere for:

o Methoxy (-OCHs) groups: It increases lipophilicity (LogP) and steric bulk without significantly
changing electronic properties.[1][2]

» Metabolic Blocking: The cyclopropyl group prevents O-dealkylation by Cytochrome P450
enzymes (a common clearance route for methoxy groups), extending the drug's half-life (

).[11[2]

M1 Receptor Positive Allosteric Modulators (PAMSs)

Research indicates this scaffold is relevant in the development of M1 PAMs for treating
Alzheimer's disease and schizophrenia.[1][2] The 3-bromo handle allows for further
functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings to attach heteroaryl cores
(e.g., pyridine, quinolone).[1][2]

Lead Optimization Workflow
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Figure 2: Role of the intermediate in the synthesis of M1 Receptor PAMs.

Safety & Handling

Hazards: As an aryl bromide and ether, treat as an irritant.[1][2] The precursor (3-bromo-2-
methylphenol) is toxic and corrosive.[1][2]

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). While the ether is
relatively stable, the bromo-group is reactive.[1][2]

Disposal: Dispose of all copper-contaminated waste separately from general organic waste.

[1][2]
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» Takeda Pharmaceutical Company Limited.Nitrogen-containing heterocyclic compound.[1][2]
[4] US Patent Application 2015/0307451 Al. (2015).[1][2][4]

e King, A. E., et al.Copper-Mediated Cross-Coupling of Aryl Boronic Acids and Alkyl Thiols.[1]
[2]J. Org.[1][2] Chem. 2011, 76, 11, 4764-4770.[1][2] (Methodology adaptation for Chan-
Lam). [1][2]

+ ChemicalBook.1-Bromo-3-cyclopropyloxy-2-methylbenzene Product Page. (Accessed 2026).
[11[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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